![molecular formula C7Cl6O B156929 Pentachlorobenzoyl chloride CAS No. 1825-23-6](/img/structure/B156929.png)
Pentachlorobenzoyl chloride
Overview
Description
Synthesis Analysis
The synthesis of chlorinated compounds can often involve direct reactions with chlorinating agents or through halogen exchange reactions. For example, the synthesis of pentabenzyltantalum is achieved through the direct reaction between tantalum pentachloride and benzylmagnesium chloride . Similarly, osmium pentachloride is prepared by the reaction of osmium hexafluoride with excess boron trichloride . These methods suggest that the synthesis of pentachlorobenzoyl chloride could potentially be performed through similar direct chlorination techniques or halogen exchange reactions.
Molecular Structure Analysis
The molecular structure of chlorinated compounds can vary, but they often exhibit interesting geometries. For instance, the X-ray structure of pentabenzyltantalum reveals a square-pyramidal geometry . Although this does not directly relate to this compound, it indicates that chlorinated compounds can have complex and well-defined structures, which could be true for this compound as well.
Chemical Reactions Analysis
Chlorinated compounds participate in a variety of chemical reactions. The substitution reactions of pentachlorobenzenesulfenyl chloride with saturated alkanes proceed by a free radical chain mechanism . This suggests that this compound might also undergo similar radical substitution reactions, given the presence of multiple chlorine atoms that could potentially be reactive.
Physical and Chemical Properties Analysis
The physical and chemical properties of chlorinated compounds are influenced by their molecular structure and the presence of chlorine atoms. For example, pentabromobenzyl chloride, which is similar to this compound but with bromine atoms, is reported to have high thermal stability . This could imply that this compound may also exhibit high thermal stability due to the presence of multiple chlorine atoms, which are known to confer stability to organic molecules.
Scientific Research Applications
Photodegradation and Environmental Impact
Pentachlorobenzoyl chloride (PCBzCl) and its derivatives, like pentachlorophenol (PCP), have been studied for their photodegradation pathways. Research shows that PCP, when exposed to UV irradiation, is broken down into simpler chlorinated phenols and ultimately into chloride ions. This indicates its potential environmental impact and the feasibility of photodegradation as a treatment method (Suegara et al., 2005).
Chemical Properties and Reactions
Studies on the preparation and infrared spectra of metal pentachlorobenzoates, which include PCBzCl, provide insights into the chemical properties and reactions of these compounds. These studies have contributed to a deeper understanding of the molecular structure and bonding characteristics of chlorinated organic compounds (Deacon & Felder, 1967).
Applications in Organometallic Chemistry
PCBzCl has been used as an arylating reagent in the synthesis of various metal complexes, demonstrating its utility in organometallic chemistry. The pentachlorophenyl-transition metal complexes prepared using PCBzCl have been characterized by visible-UV and IR spectroscopy, highlighting its applicability in this field (Royo & Serrano, 1978).
Degradation for Environmental Remediation
Research has also focused on the degradation of PCP using methods like microwave energy in combination with zero-valence iron. This approach has shown high efficiency in removing PCP, producing environmentally benign end products like water and carbon dioxide, and demonstrating a cost-effective and eco-friendly method for industrial solvent degradation (Jou, 2008).
Environmental and Health Assessments
Investigations into the environmental and health impacts of pentachlorophenol and its related compounds, such as PCBzCl, are crucial. Studies have analyzed commercial pentachlorophenol for its antimicrobial efficacy and the presence of "inactive" components, including chlorinated dibenzodioxins, to assess potential health risks (Johnson et al., 1973).
Safety and Hazards
Pentachlorobenzoyl chloride is classified as a skin irritant (Category 2) and may cause respiratory irritation (Category 3). It may also cause long-lasting harmful effects to aquatic life (Chronic Category 4) . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended .
properties
IUPAC Name |
2,3,4,5,6-pentachlorobenzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7Cl6O/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAUSLOKBERXEER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7Cl6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90365276 | |
Record name | Pentachlorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90365276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1825-23-6 | |
Record name | Pentachlorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90365276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PENTACHLOROBENZOYL CHLORIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main challenges in the production of Pentachlorobenzoyl chloride and how does the proposed method address them?
A1: One of the challenges in this compound production is the removal of residual chlorosulfonic acid, which is used as a solvent during synthesis [, ]. This acid is highly corrosive and can negatively impact the quality of the final product. The proposed method [] addresses this challenge by introducing a two-step neutralization process:
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